2-Methyl-N-(pentan-2-yl)aniline

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: 2-methyl-N-pentan-2-ylaniline
• InChI: InChI=1S/C12H19N/c1-4-7-11(3)13-12-9-6-5-8-10(12)2/h5-6,8-9,11,13H,4,7H2,1-3H3
• InChI Key: ZOAYXPRDSRHGOT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC1=CC=CC=C1C

Description

2-Methyl-N-(pentan-2-yl)aniline is a secondary amine derivative of aniline, featuring a methyl group at the ortho position of the aromatic ring and a branched pentan-2-yl group attached to the nitrogen atom. For instance, reports the synthesis of 2-Methyl-N-(octan-2-yl)aniline, a homolog with a longer alkyl chain (C8 vs. C5), achieving yields of 58–99% via nucleophilic substitution or reductive amination . Characterization methods such as NMR, MS, and FTIR are standard for confirming the structure of such derivatives . The pentan-2-yl substituent likely enhances lipophilicity compared to shorter-chain analogs, influencing solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-(pentan-2-yl)aniline can be achieved through several methods. One common approach involves the alkylation of aniline with 2-bromopentane in the presence of a base such as sodium hydroxide. The reaction typically takes place under reflux conditions, and the product is purified through distillation or recrystallization.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-N-(pentan-2-yl)aniline may involve the use of continuous flow reactors to ensure efficient and scalable synthesis. Catalysts such as palladium or nickel may be employed to enhance the reaction rate and yield. The final product is often subjected to rigorous quality control measures to ensure its purity and consistency.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-(pentan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methyl or pentan-2-yl groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro compounds, while reduction can produce various amine derivatives.

Scientific Research Applications

2-Methyl-N-(pentan-2-yl)aniline has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-N-(pentan-2-yl)aniline involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile, participating in various chemical reactions. Its effects are mediated through the formation of covalent bonds with electrophilic centers in target molecules. The specific pathways involved depend on the context of its use and the nature of the target molecules.

Comparison with Similar Compounds

Key Observations :

• Alkyl Chain Length: Shorter chains (e.g., pentan-2-yl) improve solubility in ethanol or acetone compared to octan-2-yl derivatives .
• Functional Groups: Electron-withdrawing groups (e.g., nitro, cyano) increase oxidative stability but reduce basicity of the aniline nitrogen .

Biological Activity

2-Methyl-N-(pentan-2-yl)aniline is an organic compound that has garnered interest for its potential biological activities. This article explores its mechanisms of action, biological interactions, and relevant case studies, providing a comprehensive overview of the current research findings.

Chemical Structure and Properties

2-Methyl-N-(pentan-2-yl)aniline belongs to the class of substituted anilines, characterized by a methyl group at the ortho position and a branched pentan-2-yl group attached to the nitrogen atom. Its unique structure influences its reactivity and biological properties.

Property	Value
Molecular Formula	C$_{12}$H$_{17}$N
Molecular Weight	177.27 g/mol
Melting Point	Not well-documented
Solubility	Soluble in organic solvents

The biological activity of 2-Methyl-N-(pentan-2-yl)aniline is attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The compound may function as a nucleophile , participating in various biochemical reactions. Its mechanism involves the formation of covalent bonds with electrophilic centers in target molecules, modulating their activity and influencing multiple biochemical pathways.

Antimicrobial Activity

Recent studies have indicated that 2-Methyl-N-(pentan-2-yl)aniline exhibits antimicrobial properties. In vitro assays have demonstrated its effectiveness against various bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli
• Enterococcus faecalis

These studies highlight the compound's potential as an antibacterial agent, particularly against methicillin-resistant strains of Staphylococcus aureus (MRSA), which pose significant challenges in clinical settings .

Cytotoxicity and Antiproliferative Effects

In addition to antimicrobial activity, 2-Methyl-N-(pentan-2-yl)aniline has shown promising results in cytotoxicity assays. Research indicates that it can inhibit the proliferation of cancer cell lines, such as:

• HeLa (cervical cancer)
• A549 (lung cancer)

The compound's cytotoxic effects are believed to be mediated through its interactions with cellular pathways involved in cell growth and apoptosis .

Case Studies

• Antimicrobial Efficacy Study
  • A study evaluated the antimicrobial efficacy of 2-Methyl-N-(pentan-2-yl)aniline against MRSA and other pathogens. The Minimum Inhibitory Concentration (MIC) values were determined, showing significant inhibition at concentrations as low as 62.5 µg/mL against E. faecalis and 78.12 µg/mL against S. aureus .
• Cytotoxicity Assessment
  • Another investigation assessed the cytotoxic effects on HeLa and A549 cell lines, revealing IC$_{50}$ values of approximately 226 µg/mL for HeLa cells and 242.52 µg/mL for A549 cells. These findings suggest that the compound could be a candidate for further development in cancer therapeutics .